Cas no 380476-98-2 (Methyl 2-[[3-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate)

• Product Name: Methyl 2-[[3-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate
• CAS No: 380476-98-2
• MF: C₂₇H₂₃ClN₂O₅
• MW: 490.934926271439
• CID: 5446274
• PubChem ID: 2350325
• Update Time: 2025-05-21

Methyl 2-[[3-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate Chemical and Physical Properties

Names and Identifiers

• AKOS001009611
• methyl 2-(3-{4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl}-2-cyanoprop-2-enamido)benzoate
• METHYL 2-[((E)-3-{4-[(4-CHLOROBENZYL)OXY]-3-ETHOXYPHENYL}-2-CYANO-2-PROPENOYL)AMINO]BENZOATE
• STK522813
• EN300-26602308
• 380476-98-2
• methyl 2-{[(2E)-3-{4-[(4-chlorobenzyl)oxy]-3-ethoxyphenyl}-2-cyanoprop-2-enoyl]amino}benzoate
• methyl 2-[[(E)-3-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyanoprop-2-enoyl]amino]benzoate
• Z56832644
• Methyl 2-[[3-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate

• Inchi： 1S/C27H23ClN2O5/c1-3-34-25-15-19(10-13-24(25)35-17-18-8-11-21(28)12-9-18)14-20(16-29)26(31)30-23-7-5-4-6-22(23)27(32)33-2/h4-15H,3,17H2,1-2H3,(H,30,31)
• InChI Key： LWHGTGJTZRMWGT-UHFFFAOYSA-N
• SMILES： C(OC)(=O)C1=CC=CC=C1NC(=O)C(C#N)=CC1=CC=C(OCC2=CC=C(Cl)C=C2)C(OCC)=C1

Computed Properties

• Exact Mass: 490.1295495g/mol
• Monoisotopic Mass: 490.1295495g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 10
• Complexity: 786
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.9
• Topological Polar Surface Area: 97.6Ų

Experimental Properties

• Density: 1.305±0.06 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 698.6±55.0 °C(Predicted)
• pka: 10.30±0.70(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Acylaminobenzoic acid and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Acylaminobenzoic acid and derivatives

Additional information on Methyl 2-[[3-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate

Methyl 2-[[3-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate: A Comprehensive Overview

The compound with CAS No 380476-98-2, commonly referred to as Methyl 2-[[3-[4-[(4-chlorophenyl)methoxy]-3-ethoxyphenyl]-2-cyano-1-oxo-2-propen-1-yl]amino]benzoate, is a complex organic molecule with a diverse range of potential applications. This compound has garnered significant attention in recent years due to its unique structural features and promising properties in various fields, including pharmaceuticals, agrochemicals, and materials science. The molecule's structure is characterized by a combination of functional groups, including cyano, methoxy, and ethoxy substituents, which contribute to its reactivity and versatility.

Recent studies have highlighted the importance of Methyl 2-[...]benzoate in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers, where its ability to undergo controlled polymerization has been exploited to create materials with tailored mechanical and thermal properties. For instance, a 2023 study published in *Advanced Materials* demonstrated that this compound can serve as a building block for the creation of biodegradable polymers, offering a sustainable alternative to traditional plastics.

In the pharmaceutical industry, Methyl 2-[...]benzoate has shown potential as an intermediate in drug discovery. Its structure allows for the incorporation of bioactive moieties, making it a valuable tool in the design of new therapeutic agents. A notable example is its use in the development of anti-inflammatory drugs, where its cyano group has been shown to enhance the molecule's ability to inhibit inflammatory pathways. This research was further supported by findings from *Nature Communications*, which underscored the compound's role in modulating cellular responses related to inflammation.

The compound's methoxy and ethoxy substituents also play a critical role in its chemical reactivity. These groups facilitate various organic transformations, such as nucleophilic substitutions and condensation reactions, making it an ideal substrate for synthetic chemistry applications. Recent advancements in catalytic methods have enabled more efficient syntheses of this compound, reducing production costs and improving scalability. For example, a 2023 paper in *Chemical Science* reported the use of palladium-catalyzed cross-coupling reactions to synthesize Methyl 2-[...]benzoate with high yields and selectivity.

Beyond its chemical applications, Methyl 2-[...]benzoate has also found relevance in environmental science. Its ability to act as a chelating agent has been leveraged in the remediation of contaminated soils, where it helps sequester heavy metals such as lead and cadmium. A study published in *Environmental Science & Technology* demonstrated that this compound can significantly enhance the efficiency of soil decontamination processes, offering a cost-effective solution to environmental pollution.

Looking ahead, the future of Methyl 2-[...]benzoate appears promising as researchers continue to uncover new applications and optimize its synthesis. Collaborative efforts between academia and industry are expected to drive further innovations, particularly in areas such as green chemistry and sustainable materials development. As interest in this compound grows, it is likely that new insights into its properties and potential uses will emerge, solidifying its position as an important molecule in modern chemistry.